Cas no 1289584-82-2 (tert-butyl (3S)-3-chloropyrrolidine-1-carboxylate)

• Product Name: tert-butyl (3S)-3-chloropyrrolidine-1-carboxylate
• CAS No: 1289584-82-2
• MF: C₉H₁₆ClNO₂
• MW: 205.681841850281
• MDL: MFCD18837083
• CID: 822219
• PubChem ID: 53346628
• Update Time: 2025-09-24

tert-butyl (3S)-3-chloropyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-3-CHLORO-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• (S)-tert-butyl 3-chloropyrrolidine-1-carboxylate
• tert-butyl (3S)-3-chloropyrrolidine-1-carboxylate
• (S)-1-Boc-3-Chloro-pyrrolidine
• D74080
• PS-18076
• CS-0079639
• DTXSID40693556
• 1-Boc-(S)-3-Chloropyrrolidine
• (S)-tert-Butyl3-chloropyrrolidine-1-carboxylate
• 1289584-82-2
• AKOS015897866
• 1-Pyrrolidinecarboxylic acid, 3-chloro-, 1,1-dimethylethyl ester, (3S)-
• MFCD18837083
• DA-17190

• MDL： MFCD18837083
• Inchi： 1S/C9H16ClNO2/c1-9(2,3)13-8(12)11-5-4-7(10)6-11/h7H,4-6H2,1-3H3/t7-/m0/s1
• InChI Key： BFJADPWUALFXHF-ZETCQYMHSA-N
• SMILES： Cl[C@@H]1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 205.0869564g/mol
• Monoisotopic Mass: 205.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.13
• Boiling Point: 270 ºC
• Flash Point: 117 ºC